Cas no 103505-61-9 (4(1H)-Quinolinone, 1-methyl-7-nitro-)

• Product Name: 4(1H)-Quinolinone, 1-methyl-7-nitro-
• CAS No: 103505-61-9
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 4388261
• Update Time: 2026-04-10

4(1H)-Quinolinone, 1-methyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, 1-methyl-7-nitro-

Additional information on 4(1H)-Quinolinone, 1-methyl-7-nitro-

4(1H)-Quinolinone, 1-methyl-7-nitro- (CAS No. 103505-61-9): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

The compound 4(1H)-Quinolinone, 1-methyl-7-nitro- (CAS No. 103505-61-9) represents a significant class of heterocyclic derivatives that have garnered considerable attention in the fields of chemical biology and medicinal chemistry. Quinolinone scaffolds are well-documented for their diverse pharmacological properties, and modifications such as nitration and methylation further enhance their potential as bioactive molecules. This introduction delves into the structural characteristics, synthetic pathways, pharmacological significance, and recent advancements in the application of this compound.

Structural and Chemical Properties:

The molecular structure of 4(1H)-Quinolinone, 1-methyl-7-nitro- consists of a quinolinone core substituted with a nitro group at the 7-position and a methyl group at the 1-position. This arrangement imparts unique electronic and steric properties to the molecule, making it a versatile intermediate in organic synthesis. The nitro group introduces a polar region that can participate in hydrogen bonding and hydrophobic interactions, while the methyl group influences the overall conformation and reactivity of the molecule. These features make it an attractive candidate for further derivatization and functionalization.

Spectroscopic analysis reveals that this compound exhibits characteristic absorption maxima in ultraviolet-visible (UV-Vis) spectroscopy due to the presence of the nitro group, which is a well-known chromophore. Nuclear magnetic resonance (NMR) spectroscopy, particularly proton NMR (¹H NMR) and carbon NMR (¹³C NMR), provides detailed insights into the connectivity and environment of different atomic nuclei within the molecule. The chemical shifts observed for the methyl group at around δ 2.5-3.0 ppm and the nitro group protons at higher fields (>8 ppm) are consistent with literature reports for similar quinolinone derivatives.

Synthetic Pathways:

The synthesis of 4(1H)-Quinolinone, 1-methyl-7-nitro- typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the condensation of an appropriately substituted ketone with an amine to form a quinoline derivative, followed by nitration and methylation at specific positions. For instance, methyl anthranilate can be converted into 7-methoxyquinoline, which is then nitrated using a mixture of concentrated sulfuric acid and nitric acid to yield the desired product.

Recent advances in catalytic methods have also enabled more efficient synthetic routes. Transition-metal-catalyzed cross-coupling reactions, such as palladium-catalyzed Buchwald-Hartwig amination, have been employed to introduce nitrogen-containing functionalities into quinolinone scaffolds with high selectivity and yield. These methods not only improve synthetic efficiency but also reduce environmental impact by minimizing waste generation.

Pharmacological Significance:

The pharmacological profile of 4(1H)-Quinolinone, 1-methyl-7-nitro- has been extensively studied due to its potential as an antimicrobial, anticancer, and anti-inflammatory agent. The nitro group is known to enhance bioavailability by facilitating cellular uptake through active transport mechanisms. Additionally, quinolinone derivatives are recognized for their ability to inhibit various enzymes involved in pathogenic processes.

In recent years, researchers have explored the antimicrobial properties of this compound against resistant bacterial strains. Studies indicate that 4(1H)-Quinolinone, 1-methyl-7-nitro- exhibits significant activity against Gram-positive bacteria by disrupting bacterial cell wall synthesis and membrane integrity. The presence of both electron-withdrawing (nitro group) and electron-donating (methyl group) substituents allows for optimal interaction with biological targets, enhancing its efficacy.

Furthermore, preclinical studies have demonstrated promising results in cancer therapy applications. The quinolinone scaffold is known to interfere with DNA replication and transcription by inhibiting key enzymes such as topoisomerases and kinases. The nitro group enhances binding affinity to these targets while minimizing off-target effects, making it a potential candidate for targeted cancer therapies.

Recent Research Developments:

The field of chemical biology has seen significant advancements in understanding the molecular mechanisms underlying the bioactivity of quinolinone derivatives like 4(1H)-Quinolinone, 1-methyl-7-nitro-. High-resolution crystal structures of protein-ligand complexes have provided insights into how these compounds interact with biological targets at an atomic level. For instance, computational modeling studies have revealed that the nitro group plays a critical role in stabilizing hydrogen bonds with polar residues in target proteins.

Another exciting development is the use of 4(1H)-Quinolinone, 1-methyl-7-nitro- as a lead compound for structure-based drug design (SBDD). By leveraging structural information from high-throughput screening assays, researchers have identified novel analogs with enhanced potency and selectivity against specific disease-related targets. These efforts have led to several clinical candidates entering late-stage development pipelines.

The integration of artificial intelligence (AI) tools has further accelerated drug discovery processes involving this compound. Machine learning algorithms predict optimal substitution patterns on quinolinone scaffolds that maximize bioactivity while minimizing toxicity profiles based on large datasets comprising known bioactive molecules.

Future Perspectives:

The future research directions for 4(1H)-Quinolinone, 1-methyl-7-nitro- are multifaceted and promising. Continued exploration of its pharmacological properties will likely uncover new therapeutic applications beyond its current scope as an antimicrobial or anticancer agent. Additionally, investigating its potential as an intermediate in medicinal chemistry will open doors for designing next-generation therapeutics with improved pharmacokinetic profiles.